Aswmedchem H41979
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Description
Aswmedchem H41979 is a novel small molecule compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been synthesized using a unique method and has shown promising results in various scientific studies.
Scientific Research Applications
- Aswmedchem H41979 exhibits promising anticancer activity. Researchers have explored its effects on tumor cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. Mechanistic studies suggest interactions with key cellular pathways involved in cancer progression .
- Inflammation plays a crucial role in various diseases. Aswmedchem H41979 has demonstrated anti-inflammatory properties by modulating cytokines, inhibiting NF-κB activation, and reducing oxidative stress. These findings make it a potential candidate for treating inflammatory conditions .
- Aswmedchem H41979 shows neuroprotective effects in preclinical models. It enhances neuronal survival, reduces oxidative damage, and promotes synaptic plasticity. Researchers are investigating its potential in Alzheimer’s, Parkinson’s, and other neurodegenerative disorders .
- Cardiovascular diseases remain a global health challenge. Aswmedchem H41979 has been studied for its vasodilatory effects, antiplatelet activity, and potential to reduce hypertension. These properties may contribute to its use in cardiovascular therapeutics .
- Aswmedchem H41979 exhibits antimicrobial properties against bacteria, fungi, and some viruses. Researchers have explored its potential as an adjunct therapy for infections, including multidrug-resistant strains .
- Metabolic syndrome, diabetes, and obesity are prevalent health issues. Aswmedchem H41979 has shown promise in modulating glucose metabolism, improving insulin sensitivity, and reducing adipose tissue inflammation. These effects could be relevant for managing metabolic disorders .
Anticancer Properties
Anti-Inflammatory Effects
Neuroprotection and Neurodegenerative Diseases
Cardiovascular Applications
Antimicrobial Activity
Metabolic Disorders and Obesity
properties
IUPAC Name |
(3R)-3-(3-iodophenyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18INO4/c1-14(2,3)20-13(19)16-11(8-12(17)18)9-5-4-6-10(15)7-9/h4-7,11H,8H2,1-3H3,(H,16,19)(H,17,18)/t11-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLWPVCILRGJQHW-LLVKDONJSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(CC(=O)O)C1=CC(=CC=C1)I |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@H](CC(=O)O)C1=CC(=CC=C1)I |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18INO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Aswmedchem H41979 |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.